Cas no 59843-49-1 (3-o-tolyl-1H-pyrazole)

• Product Name: 3-o-tolyl-1H-pyrazole
• CAS No: 59843-49-1
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD11054299
• CID: 823745
• PubChem ID: 2736932
• Update Time: 2025-11-06

3-o-tolyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-o-tolyl-1H-pyrazole
• 3-(2-Methylphenyl)-1H-pyrazole
• 3-(2-methylphenyl)pyrazole
• 3-(o-tolyl)pyrazole
• AC1MC6J3
• CTK6C1996
• CTK8F4613
• OR36
• DB-002522
• PS-4912
• AKOS030240750
• 3-(o-Tolyl)-1H-pyrazole
• SCHEMBL23350640
• AKOS009157813
• 59843-49-1
• 5-(2-methylphenyl)-1H-pyrazole
• tolylpyrazole
• BCP22401
• DTXSID10371713
• MFCD11054299
• SCHEMBL11624680
• 3-(2-methylphenyl)-2H-pyrazole

• MDL： MFCD11054299
• Inchi： 1S/C10H10N2/c1-8-4-2-3-5-9(8)10-6-7-11-12-10/h2-7H,1H3,(H,11,12)
• InChI Key： ULGVTFHMCLFGSU-UHFFFAOYSA-N
• SMILES： N1C(=CC=N1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 158.084
• Monoisotopic Mass: 158.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 2.2

3-o-tolyl-1H-pyrazole Security Information

• Hazard Statement： Irritant

Additional information on 3-o-tolyl-1H-pyrazole

Market Research and Analysis Report on 3-o-tolyl-1H-pyrazole (CAS No. 59843-49-1) in Chemical-Biomedical Fields

The compound 3-o-tolyl-1H-pyrazole, identified by CAS No. 59843-49-1, has garnered significant attention in the chemical-biomedical research landscape due to its unique structural properties and potential applications in drug development and material science. This report aims to provide a comprehensive analysis of the current market trends, research advancements, and future prospects of this compound.

Recent studies have highlighted the role of 3-o-tolyl-1H-pyrazole as a promising intermediate in the synthesis of bioactive molecules. Its pyrazole ring structure, combined with the o-tolyl substituent, offers versatility in chemical modifications, making it a valuable building block for developing novel therapeutic agents. The compound has been explored in various contexts, including anti-inflammatory, anticancer, and antimicrobial drug discovery.

Market demand for 3-o-tolyl-1H-pyrazole is driven by its increasing use in academic research and industrial applications. Global suppliers have reported rising orders from pharmaceutical companies and research institutions seeking to leverage this compound's properties for innovative product development. Additionally, the growing emphasis on green chemistry has led to the exploration of sustainable synthesis methods for 3-o-tolyl-1H-pyrazole, further enhancing its market appeal.

The research methodology for this report involved a thorough review of peer-reviewed articles, industry reports, and patent databases. Key findings indicate that advancements in synthetic techniques have significantly improved the scalability and cost-effectiveness of producing 3-o-tolyl-1H-pyrazole. Furthermore, collaborative efforts between academia and industry have accelerated the translation of laboratory findings into commercial products.

In terms of future outlook, the integration of artificial intelligence and machine learning tools is expected to revolutionize the discovery and optimization processes involving 3-o-tolyl-1H-pyrazole. These technologies will enable researchers to predict molecular behavior more accurately and design more effective derivatives tailored to specific therapeutic needs.

In conclusion, 3-o-tolyl-1H-pyrazole (CAS No. 59843-49-1) stands at the forefront of chemical-biomedical innovation, with its applications spanning drug discovery, material science, and beyond. As research continues to uncover new potentials for this compound, its market presence is poised for sustained growth, driven by technological advancements and increasing industrial demand.